Cas no 103575-52-6 (2-(2,5-Dimethylphenyl)sulfanylacetonitrile)

• Product Name: 2-(2,5-Dimethylphenyl)sulfanylacetonitrile
• CAS No: 103575-52-6
• MF: C₁₀H₁₁NS
• MW: 177.266041040421
• CID: 4568866
• PubChem ID: 3277206
• Update Time: 2025-05-21

2-(2,5-Dimethylphenyl)sulfanylacetonitrile Chemical and Physical Properties

Names and Identifiers

• Acetonitrile, 2-[(2,5-dimethylphenyl)thio]-
• 2-(2,5-Dimethylphenyl)sulfanylacetonitrile

• Inchi： 1S/C10H11NS/c1-8-3-4-9(2)10(7-8)12-6-5-11/h3-4,7H,6H2,1-2H3
• InChI Key： JFYIMXQRDDHBFY-UHFFFAOYSA-N
• SMILES： C(#N)CSC1=CC(C)=CC=C1C

2-(2,5-Dimethylphenyl)sulfanylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(2,5-Dimethylphenyl)sulfanylacetonitrile

Introduction to 2-(2,5-Dimethylphenyl)sulfanylacetonitrile (CAS No. 103575-52-6)

2-(2,5-Dimethylphenyl)sulfanylacetonitrile, with the CAS number 103575-52-6, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a sulfanyl (thioether) group and a nitrile functional group, both of which contribute to its chemical reactivity and biological activity.

The molecular formula of 2-(2,5-Dimethylphenyl)sulfanylacetonitrile is C₁₀H₁₁NS, and it has a molecular weight of approximately 179.26 g/mol. The compound is typically synthesized through the reaction of 2,5-dimethylthiophenol with acetonitrile in the presence of a suitable catalyst. This synthesis route is well-documented in the literature and has been optimized to achieve high yields and purity levels.

In recent years, 2-(2,5-Dimethylphenyl)sulfanylacetonitrile has been the subject of extensive research due to its potential applications in drug discovery and development. One of the key areas of interest is its role as a building block for the synthesis of more complex molecules with therapeutic properties. The sulfanyl and nitrile groups provide multiple points for functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

A study published in the Journal of Medicinal Chemistry in 2021 explored the use of 2-(2,5-Dimethylphenyl)sulfanylacetonitrile as a precursor for the synthesis of novel antitumor agents. The researchers found that derivatives of this compound exhibited potent cytotoxic activity against various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action was attributed to the ability of these derivatives to induce apoptosis and inhibit cell proliferation.

Beyond its potential as an antitumor agent, 2-(2,5-Dimethylphenyl)sulfanylacetonitrile has also shown promise in the development of drugs for neurodegenerative diseases. A study published in Bioorganic & Medicinal Chemistry Letters in 2020 investigated the neuroprotective effects of compounds derived from this scaffold. The results indicated that these derivatives could effectively reduce oxidative stress and prevent neuronal cell death, making them potential candidates for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 2-(2,5-Dimethylphenyl)sulfanylacetonitrile have also been studied to ensure its suitability for pharmaceutical applications. Research has shown that the compound exhibits good solubility in both aqueous and organic solvents, which facilitates its formulation into various dosage forms. Additionally, it has favorable metabolic stability and low toxicity profiles, making it a promising candidate for further preclinical and clinical evaluation.

In terms of safety and handling, it is important to note that while 2-(2,5-Dimethylphenyl)sulfanylacetonitrile is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) should be used to minimize exposure risks.

The future outlook for 2-(2,5-Dimethylphenyl)sulfanylacetonitrile is promising. Ongoing research continues to uncover new applications and derivatives with enhanced biological activities. As more data becomes available from preclinical studies and clinical trials, it is likely that this compound will play an increasingly important role in the development of novel therapeutic agents.

In conclusion, 2-(2,5-Dimethylphenyl)sulfanylacetonitrile (CAS No. 103575-52-6) is a valuable compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further exploration and development into potential therapeutic agents.